Cas no 50996-37-7 (2,4,6(3H)-Pteridinetrione, 1,5-dihydro-1-methyl-)

2,4,6(3H)-Pteridinetrione, 1,5-dihydro-1-methyl- structure
50996-37-7 structure
Product Name:2,4,6(3H)-Pteridinetrione, 1,5-dihydro-1-methyl-
CAS No:50996-37-7
MF:C7H6N4O3
MW:194.147540569305
CID:363640
PubChem ID:3521017
Update Time:2025-04-19

2,4,6(3H)-Pteridinetrione, 1,5-dihydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4,6(3H)-Pteridinetrione, 1,5-dihydro-1-methyl-
    • 1-methyl-5H-pteridine-2,4,6-trione
    • 50996-37-7
    • AKOS024340798
    • DTXSID30393270
    • Inchi: 1S/C7H6N4O3/c1-11-5-4(6(13)10-7(11)14)9-3(12)2-8-5/h2H,1H3,(H,9,12)(H,10,13,14)
    • InChI Key: LZCOBTLZNBLUIK-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(N=CC(N2)=O)N(C)C(N1)=O

Computed Properties

  • Exact Mass: 194.04408
  • Monoisotopic Mass: 194.04399007g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 90.9Ų

Experimental Properties

  • PSA: 90.87
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